N1-(2,4-difluorophenyl)-N2-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,4-difluorophenyl)-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)oxamide
• InChI: InChI=1S/C18H19F2N3O2S/c19-13-3-4-15(14(20)9-13)22-18(25)17(24)21-10-16(12-5-8-26-11-12)23-6-1-2-7-23/h3-5,8-9,11,16H,1-2,6-7,10H2,(H,21,24)(H,22,25)
• InChI Key: YXMMSKLLTOFRQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(CNC(=O)C(=O)NC2=C(C=C(C=C2)F)F)C3=CSC=C3
• Molecular Formula: C18H19F2N3O2S
• Molecular Weight: 379.4 g/mol

Description

N1-(2,4-difluorophenyl)-N2-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide, also known as DFP-10825, is a small molecule inhibitor that has been developed for the treatment of cancer. This compound has shown promising results in preclinical studies, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Electrochromic Properties and Conducting Polymers

• Enhancing Electrochromic Properties through Copolymerization : A study explored the electrochromic properties of copolymers derived from related thiophene and pyrrole derivatives. The copolymerization technique enhanced the color range and electrochromic performance of these polymers, showing potential for smart window applications and display technologies Özlem Türkarslan et al., 2007.

Novel Synthetic Approaches

• Novel Synthetic Pathways for Oxalamides : Research demonstrated innovative synthetic routes for producing oxalamides and related compounds, showcasing the versatility of these methodologies in generating a variety of chemical structures, which could be relevant for materials science or pharmaceutical development V. Mamedov et al., 2016.

Optoelectronic and Solar Cell Applications

• Non-Fullerene Acceptors for Organic Solar Cells : A study on small molecular non-fullerene electron acceptors incorporating thiophene and pyrrolidine units highlighted their promising optoelectronic properties and efficiency in organic solar cells, suggesting potential utility in renewable energy technologies Akhil Gupta et al., 2017.

Molecular and Quantum Chemical Investigation

• Quantum Chemical Properties of Pyrrolidinones : Quantum chemical calculations were conducted on pyrrolidinone derivatives, examining their electronic properties and thermodynamics. Such studies inform on the molecular behavior of similar compounds, which could be relevant for designing materials with specific electronic characteristics M. Bouklah et al., 2012.